![molecular formula C17H18N2O4S B4673964 N-(4-acetylphenyl)-4-[(dimethylamino)sulfonyl]benzamide](/img/structure/B4673964.png)
N-(4-acetylphenyl)-4-[(dimethylamino)sulfonyl]benzamide
Overview
Description
N-(4-acetylphenyl)-4-[(dimethylamino)sulfonyl]benzamide, also known as ADAMTS-13 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of ADAMTS-13, a metalloprotease enzyme that plays a crucial role in the regulation of blood clotting.
Mechanism of Action
N-(4-acetylphenyl)-4-[(dimethylamino)sulfonyl]benzamide exerts its inhibitory effect on this compound by binding to its active site and preventing the cleavage of von Willebrand factor (VWF). VWF is a protein that plays a crucial role in the formation of blood clots. Inhibition of this compound leads to the accumulation of ultra-large VWF multimers, which can cause platelet aggregation and thrombus formation.
Biochemical and Physiological Effects:
This compound has been shown to effectively inhibit this compound activity in vitro and in vivo. In animal studies, administration of this compound has been shown to reduce thrombus formation and improve blood flow in models of thrombotic disorders. However, further studies are needed to determine the safety and efficacy of this compound in humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-acetylphenyl)-4-[(dimethylamino)sulfonyl]benzamide is its high specificity for this compound. This allows for selective inhibition of this compound activity without affecting other metalloproteases. However, the synthesis of this compound can be challenging, and its low solubility in aqueous solutions can limit its use in certain experimental setups.
Future Directions
There are several future directions for the study of N-(4-acetylphenyl)-4-[(dimethylamino)sulfonyl]benzamide. One potential application is in the treatment of thrombotic thrombocytopenic purpura (TTP), a rare blood disorder characterized by the formation of blood clots in small blood vessels throughout the body. Another area of research is the development of more potent and selective this compound inhibitors, which could lead to improved therapeutic outcomes for patients with thrombotic disorders. Additionally, the use of this compound as a tool for studying the role of this compound in physiological and pathological processes could provide valuable insights into the mechanisms underlying thrombus formation and regulation.
Scientific Research Applications
N-(4-acetylphenyl)-4-[(dimethylamino)sulfonyl]benzamide has been extensively studied for its potential therapeutic applications in the treatment of thrombotic disorders. Thrombotic disorders are characterized by the formation of blood clots in the blood vessels, which can lead to serious health complications such as stroke, heart attack, and pulmonary embolism.
properties
IUPAC Name |
N-(4-acetylphenyl)-4-(dimethylsulfamoyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-12(20)13-4-8-15(9-5-13)18-17(21)14-6-10-16(11-7-14)24(22,23)19(2)3/h4-11H,1-3H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWHRHRASKRDTHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.